Cas no 772317-80-3 (O-2-(2,6-dichlorophenyl)propylhydroxylamine)

O-2-(2,6-dichlorophenyl)propylhydroxylamine is a hydroxylamine derivative featuring a 2,6-dichlorophenyl substituent, which enhances its stability and reactivity in synthetic applications. This compound is particularly valuable as an intermediate in organic synthesis, where its hydroxylamine functionality enables selective transformations, such as nitrone formation or reductive amination. The presence of the dichlorophenyl group contributes to steric and electronic effects, improving selectivity in complex reactions. Its well-defined structure and purity make it suitable for pharmaceutical and agrochemical research, where precise functional group manipulation is critical. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal performance in specialized synthetic pathways.
O-2-(2,6-dichlorophenyl)propylhydroxylamine structure
772317-80-3 structure
Product Name:O-2-(2,6-dichlorophenyl)propylhydroxylamine
CAS No:772317-80-3
MF:C9H11Cl2NO
MW:220.095740556717
CID:5861336
PubChem ID:57204123
Update Time:2025-05-24

O-2-(2,6-dichlorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-[2-(2,6-dichlorophenyl)propyl]hydroxylamine
    • 772317-80-3
    • EN300-1976273
    • SCHEMBL8933948
    • O-2-(2,6-dichlorophenyl)propylhydroxylamine
    • Inchi: 1S/C9H11Cl2NO/c1-6(5-13-12)9-7(10)3-2-4-8(9)11/h2-4,6H,5,12H2,1H3
    • InChI Key: XVRCBKRBOVBBNW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C)CON)Cl

Computed Properties

  • Exact Mass: 219.0217694g/mol
  • Monoisotopic Mass: 219.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

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Additional information on O-2-(2,6-dichlorophenyl)propylhydroxylamine

O-2-(2,6-Dichlorophenyl)Propylhydroxylamine: A Comprehensive Overview

O-2-(2,6-Dichlorophenyl)propylhydroxylamine, also known by its CAS number 772317-80-3, is a specialized organic compound with significant applications in various fields of chemistry and chemical engineering. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a 2-(2,6-dichlorophenyl)propyl chain. The presence of the dichlorophenyl group imparts specific electronic and steric properties to the molecule, making it highly versatile for different chemical reactions and industrial processes.

The synthesis of O-2-(2,6-dichlorophenyl)propylhydroxylamine involves a series of carefully controlled chemical reactions. Typically, the starting material is a suitable dichlorobenzene derivative, which undergoes substitution or coupling reactions to introduce the hydroxylamine functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production techniques for this compound.

One of the most notable applications of O-2-(2,6-dichlorophenyl)propylhydroxylamine is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and antiviral agents. Its ability to act as a reducing agent in complex organic transformations has made it indispensable in modern drug discovery pipelines.

In addition to its role in pharmaceuticals, O-2-(2,6-dichlorophenyl)propylhydroxylamine finds extensive use in agrochemicals and material science. For instance, it is employed as a stabilizer in certain polymer formulations and as a precursor for advanced materials with tailored properties. Recent studies have highlighted its potential in enhancing the efficiency of industrial catalytic processes, particularly in the production of fine chemicals.

The physical properties of O-2-(2,6-dichlorophenyl)propylhydroxylamine are well-documented and play a crucial role in its practical applications. Its melting point and boiling point are critical parameters that determine its suitability for various chemical processes. The compound exhibits good solubility in common organic solvents, which facilitates its use in solution-based reactions.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of O-2-(2,6-dichlorophenyl)propylhydroxynline is essential for ensuring safe handling and disposal practices. Recent research has focused on developing biodegradation strategies to minimize its environmental footprint while maintaining its industrial utility.

In conclusion, O-2-(strong>strong)O-strong>strong)O-strong>strong)O-strong>strong)O- strong strong > propyldichlorohydroxyline remains a vital component in contemporary chemical synthesis due to its unique properties and wide-ranging applications.

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